Cas no 112564-28-0 (6-bromo-2-methyl-1-phenylbenzimidazole)

• Product Name: 6-bromo-2-methyl-1-phenylbenzimidazole
• CAS No: 112564-28-0
• MF: C₁₄H₁₁BrN₂
• MW: 287.154542207718
• CID: 2609080
• PubChem ID: 13679072
• Update Time: 2025-04-21

6-bromo-2-methyl-1-phenylbenzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methyl-1-phenylbenzimidazole
• DTXCID60497311
• 112564-28-0
• 6-bromo-2-methyl-1-phenyl-1H-benzo[d]imidazole
• 6-Bromo-2-methyl-1-phenyl-1H-benzimidazole
• DTXSID30546527

• Inchi： 1S/C14H11BrN2/c1-10-16-13-8-7-11(15)9-14(13)17(10)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key： GSASJGMMCYLKRG-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C1C=CC=CC=1)C(C)=N2

Computed Properties

• Exact Mass: 286.01056Da
• Monoisotopic Mass: 286.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.8Ų